Cas no 16051-87-9 (3-Cyanopropanoic acid)

• Product Name: 3-Cyanopropanoic acid
• CAS No: 16051-87-9
• Molecular Formula: C₄H₅NO₂
• Molecular Weight: 99.0880
• MDL: MFCD00233974
• CID: 142947
• PubChem ID: 263086

3-Cyanopropanoic acid Properties

Names and Identifiers

• 3-Cyanopropanoic acid
• C4H5NO2
• Propanoic acid,3-cyano-
• 3-Cyanopropionic acid
• NSC 97378
• beta-Cyanopropionic acid
• Propanoic acid, 3-cyano-
• NSC97378
• 3-CyanopropionicAcid
• BXYQHDXDCJQOFD-UHFFFAOYSA-N
• 3-cyanopropanoic acid, AldrichCPR
• RW3882
• RP18660
• VZ26733
• TRA0033275
• EN001014
• BC670380
• SY008516
• AB0022588
• ST2417682
• F
• EN300-83189
• 3-Cyanopropanoic?acid
• J-512364
• GS-3867
• AKOS006343462
• F8884-9159
• NSC-97378
• 16051-87-9
• CS-W018565
• A853226
• FT-0602764
• MFCD00233974
• DTXSID40294608
• DB-006419

• MDL： MFCD00233974
• InChIKey： BXYQHDXDCJQOFD-UHFFFAOYSA-N
• Inchi： 1S/C4H5NO2/c5-3-1-2-4(6)7/h1-2H2,(H,6,7)
• SMILES： O([H])C(C([H])([H])C([H])([H])C#N)=O

Computed Properties

• Exact Mass: 99.032028g/mol
• Surface Charge: 0
• XLogP3: -0.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 99.032028g/mol
• Monoisotopic Mass: 99.032028g/mol
• Topological Polar Surface Area: 61.1Ų
• Heavy Atom Count: 7
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.37478
• PSA: 61.09000
• Boiling Point: 313.5°C at 760 mmHg
• Melting Point: 49.5-51.0 ºC
• Flash Point: 143.4℃
• Solubility: Dissolution (94 g/l) (25 º C),
• Density: 1.200±0.06 g/cm3 (20 ºC 760 Torr),

3-Cyanopropanoic acid Security Information

• Safety Instruction： 26
• Dangerous goods sign：
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases： 36
• Signal Word：Warning

3-Cyanopropanoic acid Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids